Cas no 3211-86-7 (Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2R,4R)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2R,4R)-rel-
• CAS No: 3211-86-7
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 3938076
• PubChem ID: 12316732
• Update Time: 2025-04-22

Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-methanamine, (1R,2R,4R)-rel-
• [(1R,4R,5R)-5-bicyclo[2.2.1]hept-2-enyl]methanamine
• rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
• SCHEMBL11713670
• (1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-ylmethanamine, AldrichCPR
• EN300-624242
• rac-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-ylmethanamine
• [(1R,2R,4R)-2-bicyclo[2.2.1]hept-5-enyl]methanamine
• 3211-86-7
• rac-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine

• Inchi： 1S/C8H13N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5,9H2/t6-,7+,8+/m1/s1
• InChI Key： XLBALIGLOMYEKN-CSMHCCOUSA-N
• SMILES： NC[C@@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines